Cas no 82700-43-4 (Propanedial, (phenylmethylene)-)

• Product Name: Propanedial, (phenylmethylene)-
• CAS No: 82700-43-4
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 686947
• PubChem ID: 583063
• Update Time: 2025-04-19

Propanedial, (phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Propanedial, (phenylmethylene)-
• 2-Benzylidenemalonaldehyde
• 2-benzylidenepropanedial
• 2-benzylidene-propanedial
• DTXSID00342573
• 2-Benzylidenemalonaldehyde #
• Benzylidenemalonaldehyde
• Benzalmalonic dialdehyde
• 82700-43-4
• XMXUYXIFVYQLKJ-UHFFFAOYSA-N

• Inchi： 1S/C10H8O2/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-8H
• InChI Key： XMXUYXIFVYQLKJ-UHFFFAOYSA-N
• SMILES： O=C/C(/C=O)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.052429494g/mol
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų